Cas no 2137098-44-1 (tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate)

• Product Name: tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate
• CAS No: 2137098-44-1
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 6512270
• PubChem ID: 165468051
• Update Time: 2025-06-11

tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799248
• 2137098-44-1
• tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate

• Inchi： 1S/C20H31NO4/c1-6-7-13-17(22)18(21-19(23)25-20(3,4)5)15(2)24-14-16-11-9-8-10-12-16/h8-12,15,18H,6-7,13-14H2,1-5H3,(H,21,23)/t15-,18+/m0/s1
• InChI Key： OIDCPEXQLZMBFA-MAUKXSAKSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)[C@H](C(CCCC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 349.22530847g/mol
• Monoisotopic Mass: 349.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate

tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate (CAS No. 2137098-44-1): A Comprehensive Overview

tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate (CAS No. 2137098-44-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a benzyloxy substituent, and a chiral center at the 2 and 3 positions of the octanoyl chain. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The tert-butyl carbamate group is a common protecting group in organic synthesis, often used to mask primary amine functionalities. This group can be readily removed under mild conditions, making it a versatile tool in the synthesis of complex molecules. In the context of tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate, the tert-butyl carbamate serves to protect the primary amine until it is needed for further chemical transformations or biological activity.

The benzyloxy substituent is another key feature of this compound. The presence of this group can significantly influence the solubility, stability, and reactivity of the molecule. In medicinal chemistry, benzyloxy groups are often used to enhance the lipophilicity of compounds, which can improve their ability to cross biological membranes and reach their target sites. This property makes tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate an attractive candidate for drug development.

The chiral centers at the 2 and 3 positions of the octanoyl chain are crucial for the biological activity of this compound. Chirality plays a vital role in drug design, as enantiomers can exhibit different pharmacological properties. The (2S,3R) configuration of tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate has been shown to have specific interactions with biological targets, which can lead to enhanced efficacy and reduced side effects compared to other configurations.

Recent studies have explored the potential therapeutic applications of tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate in various disease models. One notable area of research is its use as an inhibitor of specific enzymes involved in metabolic pathways. For example, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme in the fatty acid synthesis pathway, suggesting its potential as an antidiabetic agent.

In addition to its enzymatic inhibition properties, tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate has also been investigated for its anti-inflammatory effects. Inflammation is a common feature of many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have shown that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings highlight its potential as a therapeutic agent for treating inflammatory conditions.

The structural complexity and unique properties of tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate make it an ideal candidate for further optimization through structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations can be employed to identify key interactions between this compound and its biological targets. These insights can guide the rational design of more potent and selective derivatives with improved pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate in human subjects. Preliminary results from phase I trials have shown promising safety profiles with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxooctan-3-yl]carbamate (CAS No. 2137098-44-1) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.